Cas no 1047721-74-3 (3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one)

• Product Name: 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one
• CAS No: 1047721-74-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD14526213
• CID: 4559773
• PubChem ID: 59312021
• Update Time: 2025-05-21

3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one Chemical and Physical Properties

Names and Identifiers

• spiro[chroman-2,3'-pyrrolidin]-4-one
• Spiro[2H-1-benzopyran-2,3'-pyrrolidin]-4(3H)-one
• 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one

• MDL： MFCD14526213
• Inchi： 1S/C12H13NO2/c14-10-7-12(5-6-13-8-12)15-11-4-2-1-3-9(10)11/h1-4,13H,5-8H2
• InChI Key： RQHOGSOCPPWOJC-UHFFFAOYSA-N
• SMILES： C12(CCNC1)OC1=CC=CC=C1C(=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one

Exploring the Versatile Applications of 3,4-Dihydrospiro1-Benzopyran-2,3'-Pyrrolidine-4-One (CAS No. 1047721-74-3) in Modern Chemistry

The compound 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one (CAS No. 1047721-74-3) is a fascinating spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. This structurally unique compound combines a benzopyran moiety with a pyrrolidine ring system through a spiro junction, creating a three-dimensional architecture that offers exciting possibilities for drug discovery and material science applications.

Recent trends in medicinal chemistry have shown growing interest in spirocyclic compounds like 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one, particularly due to their ability to interact with biological targets in novel ways. The rigid spiro structure often leads to improved metabolic stability compared to linear analogs, making it valuable for developing new therapeutic agents. Researchers are particularly excited about its potential as a scaffold for central nervous system (CNS) drugs, given the prevalence of similar structures in approved medications for neurological disorders.

The synthesis of 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one typically involves multi-step organic transformations that highlight the creativity of modern synthetic chemists. One common approach begins with the construction of the benzopyran core, followed by strategic functional group manipulations to build the spiro-connected pyrrolidine ring. The final product, with CAS registry number 1047721-74-3, represents an important building block for further chemical modifications aimed at discovering bioactive molecules.

In the pharmaceutical industry, compounds containing the 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one scaffold are being investigated for various therapeutic applications. The molecular framework shows promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to research into its potential for treating conditions like depression, anxiety, and neurodegenerative diseases – topics that consistently rank high in scientific literature searches and public health discussions.

Beyond medicinal applications, 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one (CAS 1047721-74-3) has shown utility in materials science. The compound's unique electronic properties, derived from its conjugated benzopyran system and the electron-rich pyrrolidine nitrogen, make it interesting for developing organic semiconductors and photochromic materials. These applications align well with current research trends in sustainable electronics and smart materials, which are frequently searched topics in academic and industrial chemistry circles.

The physicochemical properties of 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one contribute significantly to its versatility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its melting point and stability profile make it suitable for various formulation approaches, a crucial factor for pharmaceutical development. Analytical characterization techniques like NMR, HPLC, and mass spectrometry are essential for confirming the identity and purity of this compound, especially when used as a reference standard or intermediate.

Recent patent literature reveals growing commercial interest in spirocyclic compounds related to 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one. Several pharmaceutical companies have filed patents covering derivatives of this core structure for various indications, reflecting its potential value in drug discovery pipelines. The compound with CAS number 1047721-74-3 serves as a key intermediate in these synthetic routes, highlighting its importance in medicinal chemistry.

From a safety perspective, standard laboratory precautions are recommended when handling 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used, consistent with good laboratory practices for organic compounds. Material safety data sheets (MSDS) should always be consulted before working with this chemical.

The future research directions for 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one appear promising. With the increasing demand for novel chemical entities in drug discovery and the growing interest in three-dimensional molecular architectures, this compound is well-positioned to play a significant role in advancing multiple areas of chemistry. Its combination of a benzopyran moiety and pyrrolidine ring offers numerous opportunities for structural diversification, making it a valuable scaffold for combinatorial chemistry approaches.

For researchers and manufacturers interested in 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one (CAS 1047721-74-3), several specialized chemical suppliers offer this compound in various quantities and purity grades. The availability of custom synthesis services has also made this molecule more accessible to research institutions and pharmaceutical companies exploring its potential applications. Quality control specifications, including HPLC purity and chiral purity where applicable, are important considerations when sourcing this material.

In conclusion, 3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one represents an intriguing example of how innovative molecular design can lead to compounds with diverse applications. From its potential in addressing pressing medical needs to its utility in advanced materials, this spirocyclic compound continues to inspire researchers across multiple disciplines. As scientific understanding of its properties and reactivity deepens, we can anticipate seeing more innovative uses for this versatile molecule in the years to come.